Cas no 2803477-26-9 (2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile)

• Product Name: 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile
• CAS No: 2803477-26-9
• MF: C₅₀H₃₄N₄
• MW: 690.83
• CID: 5141455
• PubChem ID: 163201360
• Update Time: 2026-03-03

2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile
• 2803477-26-9
• 2-[4-[3-[4-[3,5-bis[4-(cyanomethyl)phenyl]phenyl]phenyl]-5-[4-(cyanomethyl)phenyl]phenyl]phenyl]acetonitrile
• F74041

• Inchi： 1S/C50H34N4/c51-25-21-35-1-9-39(10-2-35)45-29-46(40-11-3-36(4-12-40)22-26-52)32-49(31-45)43-17-19-44(20-18-43)50-33-47(41-13-5-37(6-14-41)23-27-53)30-48(34-50)42-15-7-38(8-16-42)24-28-54/h1-20,29-34H,21-24H2
• InChI Key： AYQGPSRMMDBCFU-UHFFFAOYSA-N
• SMILES： C1(=CC=C(C=C1)C1C=C(C2=CC=C(C=C2)C2C=C(C3C=CC(=CC=3)CC#N)C=C(C3C=CC(CC#N)=CC=3)C=2)C=C(C2=CC=C(CC#N)C=C2)C=1)CC#N

Computed Properties

• Exact Mass: 690.27834710g/mol
• Monoisotopic Mass: 690.27834710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 10
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 95.2Ų

Additional information on 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile

Research Brief on 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile (CAS: 2803477-26-9) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel organic compounds with unique structural and functional properties. Among these, 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile (CAS: 2803477-26-9) has emerged as a promising candidate due to its intricate molecular architecture and potential applications in drug discovery, materials science, and optoelectronics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, characterized by its tetra-acetonitrile functional groups and extended π-conjugated system, has been investigated for its ability to interact with biological targets, particularly in the context of protein-ligand binding and enzyme inhibition. Recent studies published in journals such as Journal of Medicinal Chemistry and Advanced Materials have explored its utility as a scaffold for designing inhibitors of kinases and other therapeutic targets. Computational modeling and X-ray crystallography have provided insights into its binding modes, revealing high affinity for specific protein pockets.

In addition to its pharmacological potential, 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile has been studied for its optoelectronic properties. Research in ACS Applied Materials & Interfaces demonstrated its use in organic light-emitting diodes (OLEDs) due to its high electron mobility and thermal stability. The compound's rigid, planar structure facilitates efficient charge transport, making it a viable component in next-generation electronic devices.

Synthetic routes to this compound have also been refined, with recent protocols emphasizing greener methodologies. A 2023 study in Organic Letters reported a palladium-catalyzed cross-coupling approach that improves yield and reduces hazardous byproducts. These advancements address scalability challenges, which are critical for industrial applications.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects in biological systems. Ongoing research aims to derivatize the core structure to enhance selectivity and pharmacokinetic properties. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical or commercial applications.

In conclusion, 2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile represents a multifaceted tool in chemical biology and materials science. Its continued exploration underscores the intersection of synthetic chemistry, biophysics, and translational medicine, offering a template for future innovations in targeted therapeutics and functional materials.